Cas no 2287316-94-1 ((3-Cyclopentyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride)

• Product Name: (3-Cyclopentyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride
• CAS No: 2287316-94-1
• MF: C₁₁H₁₇ClO₂S
• MW: 248.769481420517
• CID: 5971445
• PubChem ID: 137943563
• Update Time: 2025-10-29

(3-Cyclopentyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2287316-94-1
• EN300-6761831
• (3-Cyclopentyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride
• {3-cyclopentylbicyclo[1.1.1]pentan-1-yl}methanesulfonyl chloride

• Inchi： 1S/C11H17ClO2S/c12-15(13,14)8-10-5-11(6-10,7-10)9-3-1-2-4-9/h9H,1-8H2
• InChI Key： PYDYJOZGHOWFHU-UHFFFAOYSA-N
• SMILES： ClS(CC12CC(C3CCCC3)(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 248.0637786g/mol
• Monoisotopic Mass: 248.0637786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.5Ų

Additional information on (3-Cyclopentyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride

Research Briefing on (3-Cyclopentyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride (CAS: 2287316-94-1) in Chemical Biology and Pharmaceutical Applications

The compound (3-Cyclopentyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride (CAS: 2287316-94-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This sulfonyl chloride derivative, characterized by its bicyclo[1.1.1]pentane scaffold, exhibits remarkable stability and reactivity, making it a valuable intermediate for the synthesis of novel bioactive molecules. Recent studies have explored its utility in the development of covalent inhibitors, proteolysis-targeting chimeras (PROTACs), and other targeted therapeutics.

One of the key areas of investigation involves the use of (3-Cyclopentyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride as a versatile building block for the modification of proteins and small molecules. Its sulfonyl chloride moiety enables selective reactions with nucleophilic residues such as lysine and cysteine, facilitating the covalent attachment of pharmacophores or labeling tags. This property has been leveraged in the design of covalent kinase inhibitors, where the compound's ability to form stable adducts with target proteins enhances binding affinity and prolongs therapeutic effects.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its use in the efficient synthesis of spirocyclic compounds, which are increasingly recognized for their potential in modulating protein-protein interactions. The bicyclo[1.1.1]pentane core of the compound imparts high three-dimensionality and rigidity, contributing to improved pharmacokinetic properties of the resulting derivatives.

In the context of targeted protein degradation, (3-Cyclopentyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride has been employed as a linker in PROTAC molecules. Its compact structure and chemical stability make it an ideal candidate for connecting E3 ligase ligands to target protein binders. Preliminary in vitro studies have shown promising results, with PROTACs incorporating this linker demonstrating enhanced cellular permeability and degradation efficiency compared to traditional alkyl-based linkers.

Ongoing research is also exploring the compound's potential in radiopharmaceutical applications. The sulfonyl chloride group can be readily functionalized with chelating agents for metal isotopes, enabling the development of novel PET or SPECT imaging probes. Early-stage investigations suggest that derivatives of this compound may offer improved in vivo stability and target specificity for diagnostic applications.

Despite these promising developments, challenges remain in the optimization of reaction conditions and the characterization of biological activities. Future research directions may focus on expanding the structural diversity of derivatives, improving synthetic yields, and conducting comprehensive pharmacological evaluations. The unique properties of (3-Cyclopentyl-1-bicyclo[1.1.1]pentanyl)methanesulfonyl chloride position it as a valuable tool in medicinal chemistry, with potential applications spanning from early-stage drug discovery to clinical development.